Cas no 145733-69-3 ({4-2-(1H-1,2,3,4-tetrazol-5-yl)phenylphenyl}methanamine hydrochloride)

• Product Name: {4-2-(1H-1,2,3,4-tetrazol-5-yl)phenylphenyl}methanamine hydrochloride
• CAS No: 145733-69-3
• MF: C₁₄H₁₄ClN₅
• MW: 287.747460842133
• MDL: MFCD24849690
• CID: 2952639
• PubChem ID: 19744205
• Update Time: 2025-05-24

{4-2-(1H-1,2,3,4-tetrazol-5-yl)phenylphenyl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4'-氨基甲基-2-(1H)四氮唑联苯盐酸盐
• 4ˉ-Aminomethyl-2-(1H)-tetrazol-5-yl]-biphenyl hydrochloride
• 1-[2'-(1H-1,2,3,4-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl]methanamine hydrochloride
• {4-2-(1H-1,2,3,4-tetrazol-5-yl)phenylphenyl}methanamine hydrochloride

• MDL： MFCD24849690
• Inchi： 1S/C14H13N5.ClH/c15-9-10-5-7-11(8-6-10)12-3-1-2-4-13(12)14-16-18-19-17-14;/h1-8H,9,15H2,(H,16,17,18,19);1H
• InChI Key： UIPBETMPKZPOAP-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C2C=CC=CC=2C2=NN=NN2)=CC=1)N.Cl

Additional information on {4-2-(1H-1,2,3,4-tetrazol-5-yl)phenylphenyl}methanamine hydrochloride

{4-[2-(1H-1,2,3,4-Tetrazol-5-yl)phenyl]phenyl}methanamine Hydrochloride: A Comprehensive Overview

The compound {4-[2-(1H-1,2,3,4-tetrazol-5-yl)phenyl]phenyl}methanamine hydrochloride (CAS No. 145733-69-3) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a tetrazole ring system with a phenyl group and an amine functional group. The tetrazole moiety is known for its stability and reactivity, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the importance of tetrazole-containing compounds in the development of novel drug delivery systems. The tetrazole ring in this compound serves as a versatile platform for further functionalization, enabling the creation of bioactive molecules with tailored properties. For instance, researchers have explored the use of this compound as a precursor for synthesizing anti-inflammatory agents and antioxidants. These findings underscore its potential role in the pharmaceutical industry.

The synthesis of {4-[2-(1H-1,2,3,4-tetrazol-5-yl)phenyl]phenyl}methanamine hydrochloride involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The key steps include the formation of the tetrazole ring through a Curtius rearrangement or related mechanisms, followed by coupling reactions to introduce the phenyl and amine groups. The hydrochloride salt form is particularly advantageous due to its enhanced solubility and stability under physiological conditions.

In terms of pharmacological applications, this compound has shown promise as a drug carrier due to its ability to form stable complexes with various bioactive molecules. Its amine functional group facilitates interactions with negatively charged biomolecules such as DNA and proteins, making it a candidate for gene delivery systems. Additionally, its tetrazole moiety has been implicated in modulating enzyme activity, suggesting potential applications in enzyme inhibition studies.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of this compound more accurately. Molecular docking studies have revealed that the tetrazole ring can interact with key residues in target proteins, enhancing its binding affinity. Furthermore, quantum mechanical calculations have provided insights into its electronic properties, which are critical for understanding its reactivity in biological systems.

The environmental impact of {4-[2-(1H-1,2,3,4-tetrazol-5-yl)phenyl]phenyl}methanamine hydrochloride has also been a topic of interest. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, {4-[2-(1H-1,2,3,4-tetrazol-5-yl)phenyl]phenyl}methanamine hydrochloride (CAS No. 145733-69-3) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in drug discovery, material science